Cas no 481667-42-9 (5-carboxy-2-chloromethyloxazole)

• Product Name: 5-carboxy-2-chloromethyloxazole
• CAS No: 481667-42-9
• MF: C₅H₄ClNO₃
• MW: 161.543160438538
• CID: 2124876
• PubChem ID: 19427228
• Update Time: 2025-04-21

5-carboxy-2-chloromethyloxazole Chemical and Physical Properties

Names and Identifiers

• 5-carboxy-2-chloromethyloxazole
• 2-(chloromethyl)-1,3-oxazole-5-carboxylic acid
• AKOS006384929
• DB-340833
• 2-(Chloromethyl)oxazole-5-carboxylic acid
• DTXSID00598735
• 481667-42-9
• 2-Chloromethyl-oxazole-5-carboxylic acid
• SCHEMBL2317970
• FDMVPYKXVRGUHJ-UHFFFAOYSA-N

• Inchi： 1S/C5H4ClNO3/c6-1-4-7-2-3(10-4)5(8)9/h2H,1H2,(H,8,9)
• InChI Key： FDMVPYKXVRGUHJ-UHFFFAOYSA-N
• SMILES： ClCC1=NC=C(C(=O)O)O1

Computed Properties

• Exact Mass: 160.9879707g/mol
• Monoisotopic Mass: 160.9879707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles